4-(2-Chloropropanoyl)morpholine

• IUPAC Name: 2-chloro-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C7H12ClNO2/c1-6(8)7(10)9-2-4-11-5-3-9/h6H,2-5H2,1H3
• InChI Key: QAGATHCAVJHHGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCOCC1)Cl
• Molecular Formula: C7H12ClNO2
• DSSTOX Substance ID: DTXSID70336323
• Molecular Weight: 177.63 g/mol
• CAS No.: 54022-76-3

Description

4-(2-Chloropropanoyl)morpholine is a useful research compound. Its molecular formula is C7H12ClNO2 and its molecular weight is 177.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Complexation Studies

The compound 4-(2-chloroethyl)morpholine hydrochloride was used in the synthesis of N-{2-(4-methoxyphenyltelluro)ethyl}morpholine (L1) and bis{2-(N-morpholino)ethyl}telluride (L2), which are the first tellurated derivatives of morpholine. These compounds were further utilized to form complexes with palladium(II) and mercury(II), showcasing their potential in coordination chemistry and material science applications. The structures and bonding interactions of these complexes were thoroughly analyzed using various spectroscopic techniques and X-ray crystallography, revealing insights into the coordination behavior of these novel morpholine derivatives (Singh et al., 2000).

Organic Synthesis

Another study focused on the synthesis of 2-(4-methoxyphenyl)-3-methyl morpholine hydrochloride from 2-bromo-1-(4-methoxyphenyl)-1-propanone and ethanolamine. This process involved cyclization, reduction, and acidification steps, demonstrating the compound's role in the development of new organic synthesis methodologies. The synthesized compound's structure was confirmed using IR, 1H NMR, and MS technologies, highlighting the morpholine derivative's potential in organic chemistry and drug development (Tan Bin, 2011).

Crystal Structure Analysis

The crystal structure of 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate, a derivative incorporating the morpholine moiety, was determined, revealing significant information about the molecular arrangement and interactions. This study not only provided valuable data on the structural aspects of morpholine derivatives but also hinted at their potential applications in designing materials with specific properties (Duan et al., 2014).

Biological Evaluation

A morpholine-based compound, 4-{2-[5-(4-fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine, was synthesized and characterized. It underwent biological screening for various activities such as antibacterial, antioxidant, anti-TB, anti-diabetic, and molecular docking studies. Remarkably, this compound exhibited significant anti-TB activity and superior antimicrobial properties, demonstrating the potential of morpholine derivatives in medicinal chemistry and drug discovery (Mamatha S.V et al., 2019).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, causes skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs are the respiratory system.